1. Home
  2. Product
  3. Main Products
  4. Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Brand Name: Vulcanchem
CAS No.: 351224-90-3
VCID: VC0430067
InChI: InChI=1S/C26H31NO5S3/c1-8-31-23(29)20-21(24(30)32-9-2)35-25(34-20)19-16-11-10-15(5)13-17(16)27(18(28)12-14(3)4)26(6,7)22(19)33/h10-11,13-14H,8-9,12H2,1-7H3
SMILES: CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
Molecular Formula: C26H31NO5S3
Molecular Weight: 533.7g/mol

Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate

CAS No.: 351224-90-3

Main Products

VCID: VC0430067

Molecular Formula: C26H31NO5S3

Molecular Weight: 533.7g/mol

Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate - 351224-90-3

CAS No. 351224-90-3
Product Name Diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Molecular Formula C26H31NO5S3
Molecular Weight 533.7g/mol
IUPAC Name diethyl 2-[2,2,7-trimethyl-1-(3-methylbutanoyl)-3-sulfanylidenequinolin-4-ylidene]-1,3-dithiole-4,5-dicarboxylate
Standard InChI InChI=1S/C26H31NO5S3/c1-8-31-23(29)20-21(24(30)32-9-2)35-25(34-20)19-16-11-10-15(5)13-17(16)27(18(28)12-14(3)4)26(6,7)22(19)33/h10-11,13-14H,8-9,12H2,1-7H3
Standard InChIKey XQWRXEBTWSKOMQ-UHFFFAOYSA-N
SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
Canonical SMILES CCOC(=O)C1=C(SC(=C2C3=C(C=C(C=C3)C)N(C(C2=S)(C)C)C(=O)CC(C)C)S1)C(=O)OCC
PubChem Compound 3807863
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19